Cas no 1216451-53-4 (rac Ketorolac-d4)

• Product Name: rac Ketorolac-d4
• CAS No: 1216451-53-4
• MF: C₁₅H₁₃NO₃
• MW: 259.29327082634
• CID: 1065061
• PubChem ID: 46782030
• Update Time: 2025-04-20

rac Ketorolac-d4 Chemical and Physical Properties

Names and Identifiers

• rac Ketorolac-d4
• 5-benzoyl-2,2,3,3-tetradeuterio-1H-pyrrolizine-1-carboxylic acid
• CS-0201193
• 5-benzoyl-2,3-dihydro(2,2,3,3-?H?)-1H-pyrrolizine-1-carboxylic acid
• 1216451-53-4
• Ketorolac D4
• DTXSID70675986
• 5-Benzoyl(2,2,3,3-~2~H_4_)-2,3-dihydro-1H-pyrrolizine-1-carboxylic acid
• 5-Benzoyl-2,3-dihydro-1H-(pyrrolizine-d4)-1-carboxylic Acid; (+/-)-Ketorolac-d4; Ketorolac-d4; RS 37619-d4;
• HY-B0580S1
• DA-64732

• Inchi： 1S/C15H13NO3/c17-14(10-4-2-1-3-5-10)13-7-6-12-11(15(18)19)8-9-16(12)13/h1-7,11H,8-9H2,(H,18,19)/i8D2,9D2
• InChI Key： OZWKMVRBQXNZKK-LZMSFWOYSA-N
• SMILES： OC(C1C2=CC=C(C(C3C=CC=CC=3)=O)N2C([2H])([2H])C1([2H])[2H])=O

Computed Properties

• Exact Mass: 259.11500
• Monoisotopic Mass: 259.114650260g/mol
• Isotope Atom Count: 4
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 59.3Ų

Experimental Properties

• PSA: 59.30000
• LogP: 2.29100